Cas no 918798-98-8 (1,3-Pentanediol, 1-(4-chlorophenyl)-2-methyl-, (1S,2S,3R)-)

• Product Name: 1,3-Pentanediol, 1-(4-chlorophenyl)-2-methyl-, (1S,2S,3R)-
• CAS No: 918798-98-8
• MF: C₁₂H₁₇ClO₂
• MW: 228.715183019638
• CID: 770885
• PubChem ID: 71426405
• Update Time: 2025-04-19

1,3-Pentanediol, 1-(4-chlorophenyl)-2-methyl-, (1S,2S,3R)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Pentanediol, 1-(4-chlorophenyl)-2-methyl-, (1S,2S,3R)-
• (1S,2S,3R)-1-(4-chlorophenyl)-2-methylpentane-1,3-diol
• 918798-98-8
• DTXSID30845163

• Inchi： 1S/C12H17ClO2/c1-3-11(14)8(2)12(15)9-4-6-10(13)7-5-9/h4-8,11-12,14-15H,3H2,1-2H3/t8-,11+,12-/m0/s1
• InChI Key： WDQDWHDNGYHHDK-AXTRIDKLSA-N
• SMILES： ClC1C=CC(=CC=1)[C@H]([C@@H](C)[C@@H](CC)O)O

Computed Properties

• Exact Mass: 228.0917075g/mol
• Monoisotopic Mass: 228.0917075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 40.5Ų